Cas no 1309934-00-6 (3-Bromobenzyl-(2,5-dichlorophenyl)ether)

• Product Name: 3-Bromobenzyl-(2,5-dichlorophenyl)ether
• CAS No: 1309934-00-6
• MF: C₁₃H₉BrCl₂O
• MW: 332.019961118698
• MDL: MFCD07782587
• CID: 5149063
• Update Time: 2026-03-03

3-Bromobenzyl-(2,5-dichlorophenyl)ether Chemical and Physical Properties

Names and Identifiers

• 3-Bromobenzyl-(2,5-dichlorophenyl)ether
• 2-((3-Bromobenzyl)oxy)-1,4-dichlorobenzene
• 2-[(3-bromophenyl)methoxy]-1,4-dichlorobenzene

• MDL： MFCD07782587
• Inchi： 1S/C13H9BrCl2O/c14-10-3-1-2-9(6-10)8-17-13-7-11(15)4-5-12(13)16/h1-7H,8H2
• InChI Key： CNFNDYTVWBXMRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)COC1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Additional information on 3-Bromobenzyl-(2,5-dichlorophenyl)ether

Recent Advances in the Study of 3-Bromobenzyl-(2,5-dichlorophenyl)ether (CAS: 1309934-00-6)

The compound 3-Bromobenzyl-(2,5-dichlorophenyl)ether (CAS: 1309934-00-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-Bromobenzyl-(2,5-dichlorophenyl)ether, which make it a promising candidate for further investigation. The compound's bromo and chloro substituents contribute to its stability and reactivity, enabling it to interact with various biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 3-Bromobenzyl-(2,5-dichlorophenyl)ether exhibits notable biological activities, particularly in modulating specific enzymatic pathways. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. These findings open new avenues for the development of novel therapeutic agents targeting these pathways.

Furthermore, computational modeling and docking studies have provided insights into the compound's binding interactions with target proteins. These simulations have revealed high-affinity binding sites, which could be exploited for the design of more potent and selective derivatives. Such approaches are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound's development.

In conclusion, 3-Bromobenzyl-(2,5-dichlorophenyl)ether (CAS: 1309934-00-6) represents a valuable scaffold for drug discovery. Its unique chemical and biological properties warrant continued investigation, with the potential to yield innovative therapies for various diseases. Future research should focus on optimizing its structure, elucidating its mechanism of action, and evaluating its efficacy in relevant disease models.